Cas no 90610-45-0 (4-n-Propanoylbenzenesulfonamide)

• Product Name: 4-n-Propanoylbenzenesulfonamide
• CAS No: 90610-45-0
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 2152971
• Update Time: 2023-08-05

4-n-Propanoylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-n-propanoylbenzenesulfonamide
• 4-propionylbenzenesulfonamide
• UGEHJRDRKZUJJS-UHFFFAOYSA-N
• 4-n-Propanoylbenzenesulfonamide

• Inchi： 1S/C9H11NO3S/c1-2-9(11)7-3-5-8(6-4-7)14(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
• InChI Key： UGEHJRDRKZUJJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(CC)=O)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 213.046
• Monoisotopic Mass: 213.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.6